Cas no 2549030-25-1 (2-{[2-(Ethanesulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-fluoropyrimidine)

• Product Name: 2-{[2-(Ethanesulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-fluoropyrimidine
• CAS No: 2549030-25-1
• MF: C₁₄H₂₀FN₃O₃S
• MW: 329.390305519104
• CID: 5313783
• PubChem ID: 154853915
• Update Time: 2025-10-12

2-{[2-(Ethanesulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylsulfonyl)-3a-[[(5-fluoro-2-pyrimidinyl)oxy]methyl]octahydrocyclopenta[c]pyrrole
• AKOS040729351
• 2-{[2-(ethanesulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-fluoropyrimidine
• F6787-0885
• 2549030-25-1
• 2-{[2-(Ethanesulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-fluoropyrimidine

• Inchi： 1S/C14H20FN3O3S/c1-2-22(19,20)18-8-11-4-3-5-14(11,9-18)10-21-13-16-6-12(15)7-17-13/h6-7,11H,2-5,8-10H2,1H3
• InChI Key： NDLKZZUBPOJIKW-UHFFFAOYSA-N
• SMILES： S(CC)(N1CC2CCCC2(COC2N=CC(=CN=2)F)C1)(=O)=O

Computed Properties

• Exact Mass: 329.12094084g/mol
• Monoisotopic Mass: 329.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.1±55.0 °C(Predicted)
• pka: 0.14±0.22(Predicted)

Additional information on 2-{[2-(Ethanesulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-fluoropyrimidine

Compound CAS No 2549030-25-1: 2-{[2-(Ethanesulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-fluoropyrimidine

The compound with CAS No 2549030-25-1, known as 2-{[2-(Ethanesulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-fluoropyrimidine, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound belongs to the class of pyrimidines, which are well-known for their role in various biological processes and their applications in therapeutic agents.

The structure of this compound is characterized by a pyrimidine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The substitution pattern on the pyrimidine ring includes a fluorine atom at position 5 and a methoxy group attached to position 2. The methoxy group is further connected to an octahydrocyclopenta[c]pyrrol group, which is a bicyclic structure with eight hydrogen atoms, indicating a high degree of saturation. Additionally, the ethanesulfonyl group is attached to the octahydrocyclopenta[c]pyrrol moiety, introducing a sulfonamide functional group into the molecule.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of kinase inhibitors, which are critical in targeting various signaling pathways involved in cancer and other diseases. The presence of the fluorine atom at position 5 suggests that this compound may exhibit enhanced stability and bioavailability, as fluorinated compounds often demonstrate improved pharmacokinetic properties.

The octahydrocyclopenta[c]pyrrol group adds significant structural complexity to the molecule, potentially enhancing its ability to interact with target proteins through hydrophobic interactions or other non-covalent forces. The ethanesulfonyl group, on the other hand, introduces a sulfonamide functional group, which is known for its ability to form hydrogen bonds and stabilize protein-ligand interactions.

In terms of synthesis, this compound likely involves a multi-step process that includes cyclization reactions to form the bicyclic octahydrocyclopenta[c]pyrrol system and subsequent functionalization to introduce the methoxy and ethanesulfonyl groups. The exact synthetic pathway would depend on the availability of starting materials and the desired stereochemistry of the product.

From an applications perspective, this compound could be explored as a potential lead molecule in drug discovery programs targeting specific kinases or other enzymes. Its unique structure suggests that it may have selectivity for certain targets, making it a valuable candidate for further optimization through medicinal chemistry techniques such as structure-based drug design or high-throughput screening.

In conclusion, CAS No 2549030-25-1, or 2-{[2-(Ethanesulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-fluoropyrimidine, represents an intriguing molecule with potential applications in therapeutic development. Its complex structure and functional groups suggest that it could serve as a valuable tool in advancing our understanding of molecular interactions and disease mechanisms.